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Compound of Interest

Compound Name: Pericosine A

Cat. No.: B15585638

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Pericosine A, a potent fungal metabolite with significant anticancer activity. Given the
compound's biological activity, adherence to strict safety protocols is paramount to ensure the
well-being of laboratory personnel and the integrity of research. This document outlines the
necessary personal protective equipment (PPE), safe handling procedures, and disposal plans
to minimize risk and establish a secure working environment.

Chemical and Physical Properties of Pericosine A

A thorough understanding of a compound's properties is the foundation of safe handling. The
following table summarizes the known chemical and physical data for Pericosine A.[1][2]
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Property Value

(3S,4S,5S,6S)-6-chloro-3,4,5-trihydroxy-1-

Formal Name . .
cyclohexene-1-carboxylic acid, methyl ester[1]

CAS Number 200335-68-8[1][2]
Molecular Formula CsH11CIOs[1][2]
Molecular Weight 222.6 g/mol [1]
Appearance Solid[1]

Soluble in Dichloromethane, DMSO, Ethanol,

Solubilit
Y and Methanol[1]

Personal Protective Equipment (PPE) Protocol

Due to its potent biological activity, including the inhibition of various cancer cell lines, a
stringent PPE protocol is mandatory when handling Pericosine A.[1][3][4][5][6] The following
table outlines the required PPE for different laboratory operations.
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Operation

Required Personal Protective Equipment

Weighing and Aligquoting

- Primary Engineering Control: Chemical fume
hood or ventilated balance enclosure.- Gloves:
Double-gloving with nitrile gloves.- Eye
Protection: Safety glasses with side shields or
chemical splash goggles.- Lab Coat: Standard
lab coat.- Respiratory Protection: N95 respirator

recommended.

In Vitro/Cell Culture Work

- Primary Engineering Control: Biosafety cabinet
(Class IlI).- Gloves: Nitrile gloves.- Eye
Protection: Safety glasses.- Lab Coat: Standard

lab coat.

In Vivo Studies

- Gloves: Nitrile gloves.- Eye Protection: Safety
glasses with side shields or face shield.- Lab
Coat: Disposable lab coat.- Respiratory

Protection: N95 respirator.

General Handling

- Gloves: Nitrile gloves.- Eye Protection: Safety

glasses.- Lab Coat: Standard lab coat.

Note: Always wash hands thoroughly after handling the compound, even if gloves were worn.

Contaminated work clothing should not be allowed out of the laboratory.

Experimental Workflow for Safe Handling of

Pericosine A

The following diagram illustrates the standard operating procedure for safely handling

Pericosine A from receipt to disposal. Adherence to this workflow is critical for minimizing

exposure and ensuring a safe laboratory environment.
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Figure 1: Standard Operating Procedure for Pericosine A Handling

Click to download full resolution via product page

Standard Operating Procedure for Pericosine A Handling.
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Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the compound

and protect personnel.

1. Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

. Isolate: Secure the area to prevent entry.
. Report: Inform the laboratory supervisor and the institutional safety office.
. Decontaminate (for trained personnel only):

Don appropriate PPE, including respiratory protection.

For a solid spill, gently cover with absorbent paper to avoid raising dust.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Clean the spill area with a suitable detergent and water, followed by a rinse with 70%
ethanol.

Collect all contaminated materials in a sealed container for hazardous waste disposal.

Disposal Plan

All waste contaminated with Pericosine A must be treated as hazardous chemical waste.

Solid Waste: Contaminated consumables (e.g., pipette tips, gloves, paper towels) should be
collected in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions of Pericosine A and contaminated media should be
collected in a labeled, sealed, and leak-proof hazardous waste container.

Sharps: Needles and other sharps contaminated with Pericosine A must be disposed of in a
designated sharps container for hazardous waste.

Consult your institution's environmental health and safety department for specific guidelines on

hazardous waste disposal. Do not dispose of Pericosine A down the drain.

Emergency Procedures
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In Case of Skin Contact:

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.[7]
o Remove contaminated clothing.

» Seek immediate medical attention.

In Case of Eye Contact:

e Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open.[8]

 Remove contact lenses if present and easy to do.
» Seek immediate medical attention.

In Case of Inhalation:

e Move the individual to fresh air.

« If breathing is difficult, provide oxygen.

o Seek immediate medical attention.[7]

In Case of Ingestion:

e Do NOT induce vomiting.

e Rinse mouth with water.

o Seek immediate medical attention.[8]

By adhering to these safety protocols, researchers can confidently and safely work with
Pericosine A, advancing scientific discovery while maintaining a secure laboratory
environment.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-k/S25373.pdf
https://www.spectrumchemical.com/media/sds/6615C.PDF
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-k/S25373.pdf
https://www.spectrumchemical.com/media/sds/6615C.PDF
https://www.benchchem.com/product/b15585638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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